5-ethyl-N-(2-hydroxyphenyl)-2-methoxybenzenesulfonamide

• Molecular Formula: C15H17NO4S
• Molecular Weight: 307.4 g/mol
• IUPAC Name: 5-ethyl-N-(2-hydroxyphenyl)-2-methoxybenzenesulfonamide
• InChI: InChI=1S/C15H17NO4S/c1-3-11-8-9-14(20-2)15(10-11)21(18,19)16-12-6-4-5-7-13(12)17/h4-10,16-17H,3H2,1-2H3
• InChI Key: SDSKKOJAZAJBGI-UHFFFAOYSA-N
• SMILES: CCC1=CC(=C(C=C1)OC)S(=O)(=O)NC2=CC=CC=C2O

Description

5-ethyl-N-(2-hydroxyphenyl)-2-methoxybenzenesulfonamide, also known as EHPMBS, is a sulfonamide compound that has been extensively studied for its potential therapeutic applications. This compound has been synthesized using various methods and has been found to exhibit significant biochemical and physiological effects.

Mechanism of Action

The mechanism of action of 5-ethyl-N-(2-hydroxyphenyl)-2-methoxybenzenesulfonamide is not fully understood, but it has been suggested that it works by inhibiting various enzymes and signaling pathways involved in cancer cell growth and inflammation. 5-ethyl-N-(2-hydroxyphenyl)-2-methoxybenzenesulfonamide has been found to inhibit the activity of cyclooxygenase-2 (COX-2), which is an enzyme involved in the production of inflammatory cytokines. It has also been found to inhibit the activity of protein kinase C (PKC), which is involved in the regulation of various signaling pathways.
Biochemical and Physiological Effects:
5-ethyl-N-(2-hydroxyphenyl)-2-methoxybenzenesulfonamide has been found to exhibit significant biochemical and physiological effects, including its antioxidant, anti-inflammatory, and anticancer properties. It has been found to reduce oxidative stress and inhibit the production of inflammatory cytokines, which makes it a potential candidate for the treatment of various inflammatory and oxidative stress-related diseases. 5-ethyl-N-(2-hydroxyphenyl)-2-methoxybenzenesulfonamide has also been found to exhibit significant activity against various cancer cell lines, including breast, lung, and colon cancer.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 5-ethyl-N-(2-hydroxyphenyl)-2-methoxybenzenesulfonamide in lab experiments is its potential therapeutic applications, including its anti-inflammatory, antioxidant, and anticancer properties. However, one of the limitations of using 5-ethyl-N-(2-hydroxyphenyl)-2-methoxybenzenesulfonamide in lab experiments is its limited solubility in water, which can make it difficult to use in certain experiments.

Future Directions

There are several future directions for the study of 5-ethyl-N-(2-hydroxyphenyl)-2-methoxybenzenesulfonamide, including its potential use as a therapeutic agent for the treatment of various inflammatory and oxidative stress-related diseases, such as cancer, arthritis, and neurodegenerative diseases. Further studies are needed to fully understand the mechanism of action of 5-ethyl-N-(2-hydroxyphenyl)-2-methoxybenzenesulfonamide and its potential therapeutic applications. Additionally, the development of more efficient synthesis methods and the improvement of its solubility in water can further enhance its potential as a therapeutic agent.

Synthesis Methods

5-ethyl-N-(2-hydroxyphenyl)-2-methoxybenzenesulfonamide can be synthesized using various methods, including the reaction of 5-ethyl-2-methoxybenzenesulfonyl chloride with 2-aminophenol in the presence of a base, such as triethylamine, in an organic solvent, such as dichloromethane. The resulting product is then purified using column chromatography to obtain pure 5-ethyl-N-(2-hydroxyphenyl)-2-methoxybenzenesulfonamide.

Scientific Research Applications

5-ethyl-N-(2-hydroxyphenyl)-2-methoxybenzenesulfonamide has been extensively studied for its potential therapeutic applications, including its anti-inflammatory, antioxidant, and anticancer properties. It has been found to exhibit significant activity against various cancer cell lines, including breast, lung, and colon cancer. 5-ethyl-N-(2-hydroxyphenyl)-2-methoxybenzenesulfonamide has also been found to inhibit the production of inflammatory cytokines and reduce oxidative stress, which makes it a potential candidate for the treatment of various inflammatory and oxidative stress-related diseases.